Cas no 2034230-17-4 (N-[2-(cyclohex-1-en-1-yl)ethyl]-1-[6-(1H-imidazol-1-yl)pyrimidin-4-yl]azetidine-3-carboxamide)

• Product Name: N-[2-(cyclohex-1-en-1-yl)ethyl]-1-[6-(1H-imidazol-1-yl)pyrimidin-4-yl]azetidine-3-carboxamide
• CAS No: 2034230-17-4
• MF: C₁₉H₂₄N₆O
• MW: 352.433463096619
• CID: 5333187
• Update Time: 2025-11-01

N-[2-(cyclohex-1-en-1-yl)ethyl]-1-[6-(1H-imidazol-1-yl)pyrimidin-4-yl]azetidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(6-(1H-imidazol-1-yl)pyrimidin-4-yl)-N-(2-(cyclohex-1-en-1-yl)ethyl)azetidine-3-carboxamide
• N-[2-(cyclohexen-1-yl)ethyl]-1-(6-imidazol-1-ylpyrimidin-4-yl)azetidine-3-carboxamide
• N-[2-(cyclohex-1-en-1-yl)ethyl]-1-[6-(1H-imidazol-1-yl)pyrimidin-4-yl]azetidine-3-carboxamide

• Inchi： 1S/C19H24N6O/c26-19(21-7-6-15-4-2-1-3-5-15)16-11-25(12-16)18-10-17(22-13-23-18)24-9-8-20-14-24/h4,8-10,13-14,16H,1-3,5-7,11-12H2,(H,21,26)
• InChI Key： KBYWPUMUWJUGSP-UHFFFAOYSA-N
• SMILES： O=C(C1CN(C2C=C(N3C=NC=C3)N=CN=2)C1)NCCC1=CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 518
• XLogP3: 1.8
• Topological Polar Surface Area: 75.9

Additional information on N-[2-(cyclohex-1-en-1-yl)ethyl]-1-[6-(1H-imidazol-1-yl)pyrimidin-4-yl]azetidine-3-carboxamide

Introduction to N-[2-(cyclohex-1-en-1-yl)ethyl]-1-[6-(1H-imidazol-1-yl)pyrimidin-4-yl]azetidine-3-carboxamide (CAS No. 2034230-17-4)

N-[2-(cyclohex-1-en-1-yl)ethyl]-1-[6-(1H-imidazol-1-yl)pyrimidin-4-yl]azetidine-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2034230-17-4, represents a novel molecular structure with potential applications in the development of innovative therapeutic agents. The intricate architecture of this molecule, featuring a combination of cyclohexene, imidazole, and pyrimidine moieties, suggests a multifaceted interaction with biological targets, making it a subject of intense research interest.

The structural composition of N-[2-(cyclohex-1-en-1-yl)ethyl]-1-[6-(1H-imidazol-1-yl)pyrimidin-4-yl]azetidine-3-carboxamide underscores its potential as a pharmacophore in drug design. The cyclohexene ring contributes to the molecule's overall rigidity, which can be advantageous in binding to specific enzymatic or receptor sites. Meanwhile, the presence of the imidazole and pyrimidine rings introduces hydrogen bonding capabilities, enhancing the compound's affinity for biological targets. These features collectively make it a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets. Studies have indicated that N-[2-(cyclohex-1-en-1-yl)ethyl]-1-[6-(1H-imidazol-1-yl)pyrimidin-4-yl]azetidine-3-carboxamide exhibits significant binding affinity with certain kinases and other enzymes implicated in critical cellular pathways. This has opened up avenues for its investigation as a potential lead compound in the development of targeted therapies for diseases such as cancer and inflammatory disorders.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Initial experiments have demonstrated its ability to modulate the activity of specific enzymes, suggesting a therapeutic window that could be exploited for treating conditions characterized by dysregulated enzymatic activity. The compound's interaction with biological targets appears to be both selective and potent, which are key attributes for any prospective therapeutic agent. Further research is ongoing to optimize its pharmacokinetic properties and assess its safety profile.

The synthesis of N-[2-(cyclohex-1-en-1-yl)ethyl]-1-[6-(1H-imidazol-1-y)pyrimidin -4 -yl]azetidine -3 -carboxamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves complex transformations that require precise control over reaction conditions and reagent selection. Researchers have leveraged cutting-edge synthetic methodologies to construct the intricate framework of this molecule efficiently and with high yield. This underscores the importance of advanced synthetic techniques in enabling the exploration of novel chemical entities with potential therapeutic value.

The implications of this compound extend beyond its immediate pharmacological applications. Its unique structural features offer insights into the design principles governing molecular recognition and drug-receptor interactions. By studying how N-[2-(cyclohex - 1 -en - 1 - yl)ethyl]- 1 -[6 - ( 1 H - imid azol - 1 - yl ) pyrim idin - 4 - yl ] azet idine -3-carboxamide interacts with biological targets, scientists can gain valuable insights into developing new strategies for drug discovery and development.

As research progresses, collaborations between chemists, biologists, and pharmacologists will be crucial in translating these findings into tangible therapeutic benefits. The integration of interdisciplinary approaches will enable a comprehensive understanding of the compound's mechanism of action and its potential clinical applications. This collaborative effort is essential for advancing the field of medicinal chemistry and bringing innovative treatments to patients in need.

The future prospects for N-[2-(cyclohex - 1 -en - 1 - yl)ethyl]- 1 -[6 -( 1 H-im idaz ol - 1-y l ) pyrim idin e -4-y l ] azet idine -3-carboxamide are promising. Ongoing studies aim to refine its chemical structure to enhance its efficacy and reduce any potential side effects. Additionally, exploring its formulation as an active pharmaceutical ingredient (API) will be critical for its translation into clinical use. With continued research and development, this compound holds the potential to contribute significantly to addressing unmet medical needs across various therapeutic areas.